Cas no 84176-75-0 (1H-Benzimidazole,1-[1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: 1H-Benzimidazole,1-[1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 84176-75-0
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• CID: 728289
• PubChem ID: 3019746
• Update Time: 2025-04-19

1H-Benzimidazole,1-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-[1-(phenylmethyl)-4-piperidinyl]-
• 1-(1-benzylpiperidin-4-yl)benzimidazole
• 1-[1-(phenylmethyl)-4-piperidinyl]-1H-benzimidazole
• 1-(1-Benzyl-4-piperidinyl)-1H-benzimidazole
• EINECS 282-342-2
• AKOS000744458
• DTXSID40233097
• 1-(1-(Phenylmethyl)-4-piperidinyl)-1H-benzimidazole
• 84176-75-0
• 1-(1-Benzyl-piperidin-4-yl)-1-H-benzoimidazole
• FT-0767051
• NS00038449
• SCHEMBL3132276
• KYMRBSIZQUQJLF-UHFFFAOYSA-N

• Inchi： 1S/C19H21N3/c1-2-6-16(7-3-1)14-21-12-10-17(11-13-21)22-15-20-18-8-4-5-9-19(18)22/h1-9,15,17H,10-14H2
• InChI Key： KYMRBSIZQUQJLF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 291.17400
• Monoisotopic Mass: 291.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.1Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 454.9°C at 760 mmHg
• Flash Point: 228.9°C
• Refractive Index: 1.645
• PSA: 21.06000
• LogP: 3.81130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines